Cas no 96008-33-2 (Sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide)

Sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide structure
96008-33-2 structure
Product Name:Sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide
CAS No:96008-33-2
MF:C4H6N3NaS
MW:151.165309429169
CID:4723353
Update Time:2023-08-16

Sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide Chemical and Physical Properties

Names and Identifiers

    • sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide
    • Sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide
    • Inchi: 1S/C4H7N3S.Na/c1-3-5-6-4(8)7(3)2;/h1-2H3,(H,6,8);/q;+1/p-1
    • InChI Key: PYXRNJGKBOXXGY-UHFFFAOYSA-M
    • SMILES: [S-]C1=NN=C(C)N1C.[Na+]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 91.9
  • Topological Polar Surface Area: 31.7
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